Cas no 2158195-07-2 (1-(6-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide)

• Product Name: 1-(6-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide
• CAS No: 2158195-07-2
• MF: C₁₀H₈N₄O₂
• MW: 216.19612121582
• CID: 5909501
• PubChem ID: 165521635
• Update Time: 2025-05-20

1-(6-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide
• 2158195-07-2
• EN300-1293330

• Inchi： 1S/C10H8N4O2/c11-10(16)9-3-4-14(13-9)8-2-1-7(6-15)12-5-8/h1-6H,(H2,11,16)
• InChI Key： MYYWHKJENJWJQG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN(C2C=NC(C=O)=CC=2)N=1)N

Computed Properties

• Exact Mass: 216.06472551g/mol
• Monoisotopic Mass: 216.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 90.9Ų

Additional information on 1-(6-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide

Comprehensive Overview of 1-(6-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide (CAS No. 2158195-07-2)

The compound 1-(6-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide (CAS No. 2158195-07-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine ring with a formyl group and a pyrazole-carboxamide moiety, makes it a valuable intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery, enzyme inhibition, and molecular targeting, aligning with current trends in precision medicine and personalized healthcare.

In recent years, the demand for heterocyclic compounds like 1-(6-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide has surged due to their versatility in medicinal chemistry. This compound’s formylpyridine and pyrazole components are known to interact with biological targets, such as kinases and receptors, which are critical in treating diseases like cancer and inflammatory disorders. Its carboxamide group further enhances its binding affinity, making it a promising candidate for high-throughput screening and lead optimization in drug development pipelines.

The synthesis and characterization of CAS No. 2158195-07-2 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound’s purity and structural integrity, which are essential for reproducible research outcomes. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound, minimizing waste and energy consumption—a topic highly relevant to today’s sustainability-driven scientific community.

From a commercial perspective, 1-(6-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide is available through specialized chemical suppliers catering to pharmaceutical R&D and academic laboratories. Its applications extend beyond therapeutics, including use in material science and catalysis, where its functional groups can modify surface properties or act as ligands in metal-organic frameworks (MOFs). This multidisciplinary utility underscores its importance in both industrial and academic settings.

Frequently asked questions about this compound include its solubility, stability under various conditions, and compatibility with common reagents. Addressing these queries is vital for researchers aiming to integrate it into their workflows. Additionally, discussions on platforms like ResearchGate and PubMed highlight its role in cutting-edge studies, such as proteolysis-targeting chimeras (PROTACs) and fragment-based drug design, reflecting its relevance in contemporary scientific discourse.

In summary, 1-(6-formylpyridin-3-yl)-1H-pyrazole-3-carboxamide (CAS No. 2158195-07-2) represents a fusion of structural complexity and functional adaptability, making it a cornerstone in modern chemical research. Its alignment with AI-driven drug discovery and computational chemistry trends further amplifies its significance, offering a bridge between theoretical models and experimental validation. As science advances, this compound is poised to play a pivotal role in unlocking new frontiers in health and technology.